![molecular formula C16H11ClF2N4O2 B278850 1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide](/img/structure/B278850.png)
1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has been developed for the treatment of non-small cell lung cancer (NSCLC). This compound has been shown to be effective in the treatment of NSCLC patients with the T790M mutation, which is associated with resistance to first-generation EGFR TKIs.
Mechanism of Action
1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide selectively targets the mutated form of the EGFR kinase domain, which is responsible for the development of resistance to first-generation EGFR TKIs. By inhibiting this mutated form of the EGFR kinase domain, this compound prevents the activation of downstream signaling pathways that promote tumor growth and survival.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis and inhibit cell proliferation in NSCLC cell lines with the T790M mutation. In addition, this compound has been shown to inhibit tumor growth in xenograft models of NSCLC with the T790M mutation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide in lab experiments is its high selectivity for the mutated form of the EGFR kinase domain, which allows for the specific targeting of NSCLC cells with the T790M mutation. However, one limitation of using this compound in lab experiments is its high cost, which may limit its accessibility to some researchers.
Future Directions
1. Combination therapy: 1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide is currently being studied in combination with other targeted therapies and immunotherapies for the treatment of NSCLC.
2. Biomarker development: Further research is needed to identify biomarkers that can predict response to this compound and guide patient selection for treatment.
3. Resistance mechanisms: Studies are needed to identify mechanisms of resistance to this compound and develop strategies to overcome resistance.
4. Clinical trials in other cancers: this compound has shown promise in preclinical studies for the treatment of other cancers, such as breast and ovarian cancer, and further clinical trials in these cancers are warranted.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide involves the reaction of 4-chloroaniline with 4-(difluoromethoxy)benzoyl chloride to form the intermediate 4-(difluoromethoxy)phenyl-4-chloroaniline. This intermediate is then reacted with 1H-1,2,4-triazole-3-carboxylic acid to form the final product, this compound.
Scientific Research Applications
1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide has been extensively studied in preclinical and clinical trials for the treatment of NSCLC patients with the T790M mutation. In a phase I/II clinical trial, this compound demonstrated a high response rate and prolonged progression-free survival in patients with the T790M mutation. This compound has also been shown to have a favorable safety profile in clinical trials.
properties
Molecular Formula |
C16H11ClF2N4O2 |
---|---|
Molecular Weight |
364.73 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]-1,2,4-triazole-3-carboxamide |
InChI |
InChI=1S/C16H11ClF2N4O2/c17-10-1-5-12(6-2-10)23-9-20-14(22-23)15(24)21-11-3-7-13(8-4-11)25-16(18)19/h1-9,16H,(H,21,24) |
InChI Key |
WQNYUEAAYMWJDE-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl)OC(F)F |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl)OC(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.